1,2-Cyclohexanediol
Overview
Description
1,2-Cyclohexanediol is a chemical compound that can exist in either cis or trans isomers . It is found in castoreum and is used as a pharmaceutical intermediate . The molecular formula of 1,2-Cyclohexanediol is C6H12O2 .
Synthesis Analysis
There are two main routes to synthesize 1,2-Cyclohexanediol: the hydrolysis of cyclohexene oxide and the direct dihydroxylation of cyclohexene with aqueous hydrogen peroxide . Both reactions can be carried out with zeolites as catalysts under solvent-free conditions . A high yield of 1,2-Cyclohexanediol can be obtained under mild conditions .Molecular Structure Analysis
The molecular formula of 1,2-Cyclohexanediol is C6H12O2 . It has a molecular weight of 116.1583 . The structure of 1,2-Cyclohexanediol is also available as a 2D Mol file .Chemical Reactions Analysis
1,2-Cyclohexanediol can undergo selective dehydrogenation over Cu2+1O/MgO Catalysts . It can also be produced from the direct hydrolysis of cyclohexene oxide .Physical And Chemical Properties Analysis
1,2-Cyclohexanediol has a density of 1.2±0.1 g/cm3, a boiling point of 236.7±8.0 °C at 760 mmHg, and a flash point of 114.3±13.0 °C . It has a molar refractivity of 30.9±0.3 cm3, and a molar volume of 100.4±3.0 cm3 .Scientific Research Applications
Organic Synthesis and Intermediates
1,2-Cyclohexanediol serves as a valuable intermediate in organic synthesis. Chemists use it to construct more complex molecules by functionalizing its hydroxyl groups. For instance, it can be converted into other diols, cyclic ethers, or even chiral compounds. Researchers often employ it as a building block in the creation of pharmaceuticals, agrochemicals, and specialty chemicals .
Pharmaceutical Research
In pharmaceutical research, 1,2-cyclohexanediol plays a crucial role. Its structural flexibility allows modification to yield derivatives with specific biological activities. Scientists investigate its potential as a scaffold for drug design, exploring its interactions with enzymes, receptors, and other biological targets. Additionally, it may serve as a precursor for antiviral, antibacterial, or antifungal agents .
Polymer Chemistry
Polymer scientists utilize 1,2-cyclohexanediol in the synthesis of polyesters and polyurethanes. By reacting it with diacid chlorides or diisocyanates, they create high-performance materials with tailored properties. These polymers find applications in coatings, adhesives, and biomedical devices. The unique cyclohexane backbone contributes to their stability and mechanical strength .
Solvent and Reaction Medium
Due to its solubility in water, 1,2-cyclohexanediol serves as a reaction medium or solvent in certain chemical processes. It provides an alternative to traditional organic solvents, especially when working with hydrophilic reactants. Researchers appreciate its low toxicity and compatibility with various reaction conditions .
Chiral Resolution and Asymmetric Synthesis
The cis-trans isomerism of 1,2-cyclohexanediol allows for chiral resolution. Scientists separate the enantiomers (mirror-image forms) using techniques like crystallization or chromatography. Furthermore, this compound participates in asymmetric synthesis, enabling the production of optically pure compounds for drug development .
Thermophysical Property Studies
Researchers critically evaluate the thermophysical properties of 1,2-cyclohexanediol, including its heat capacity, density, and vapor pressure. Such data are essential for process design, safety assessments, and modeling. The NIST ThermoData Engine provides access to these properties, aiding engineers and scientists in various applications .
Mechanism of Action
Target of Action
1,2-Cyclohexanediol is an important organic intermediate . It primarily targets chemical reactions such as dehydration, halogenation, dehydrogenation, and esterification . These reactions are crucial in various industrial processes, including the manufacture of polyester resins, epoxy resins, catechol, and other products .
Mode of Action
The compound interacts with its targets through two main routes: the hydrolysis of cyclohexene oxide and the direct dihydroxylation of cyclohexene with aqueous hydrogen peroxide . In the hydrolysis of cyclohexene oxide, a dissociative alkoxy anion from the self-ionization of 1,2-Cyclohexanediol attacks the cyclohexene oxide oxonium ion, resulting in the formation of polyether polyols .
Biochemical Pathways
The enzymatic oxidation of 1,2-Cyclohexanediol and related substrates by Gluconobacter oxydans was investigated . At low pH, membrane-bound enzymes were active, and at high pH, NAD-dependent, soluble enzymes showed activity . This indicates that the compound affects the enzymatic oxidation pathways in Gluconobacter oxydans.
Result of Action
The result of the compound’s action is the formation of polyether polyols in the organic layer . These polyols are crucial in various industrial applications, including the production of polyurethane foams, adhesives, sealants, and elastomers.
Action Environment
The reactions involving 1,2-Cyclohexanediol are carried out under solvent-free conditions . This is aimed at establishing green routes for the synthesis of 1,2-Cyclohexanediol . Environmental factors such as temperature and pH play a significant role in the compound’s action, efficacy, and stability .
properties
IUPAC Name |
cyclohexane-1,2-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFURGBBHAOXLIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50871843 |
Source
|
| Record name | 1,2-Cyclohexanediol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50871843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Cyclohexanediol | |
CAS RN |
931-17-9, 54383-22-1, 1792-81-0, 1460-57-7 |
Source
|
| Record name | 1,2-Cyclohexanediol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=931-17-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Cyclohexanediol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000931179 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC150568 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=150568 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Grandidentol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=52143 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | trans-1,2-Cyclohexanediol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=34836 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-CYCLOHEXANEDIOL | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10110 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-Cyclohexanediol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50871843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cyclohexane-1,2-diol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.027 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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